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Compound of Interest

Compound Name: BMS-986115

Cat. No.: B606283

Technical Support Center: BMS-986115

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, storage, and handling of BMS-
986115. Below you will find troubleshooting guides and frequently asked questions to ensure
the integrity of your experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of BMS-
986115.
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Issue

Possible Cause

Recommended Action

Unexpected or inconsistent

experimental results

Compound degradation due to

improper storage.

Verify that the compound has
been stored according to the
recommended conditions. For
solid powder, long-term
storage should be at -20°C
and short-term at 0-4°C.[1]
Stock solutions should be
stored at -20°C or -80°C.[2][3]

Repeated freeze-thaw cycles

of stock solutions.

Aliguot stock solutions into
single-use volumes to avoid

multiple freeze-thaw cycles.

Inaccurate solution

concentration.

Ensure the compound was
fully dissolved. BMS-986115 is
soluble in DMSO.[1] For in vivo
studies, specific formulation

protocols should be followed.

[2]

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

BMS-986115 is soluble in
DMSO, but not in water.[1]

Low-quality solvent.

Use high-purity, anhydrous
DMSO for preparing stock

solutions.

Precipitation of the compound

in aqueous media

Low solubility in aqueous

solutions.

When diluting a DMSO stock
solution into aqueous buffers,
do so dropwise while vortexing
to minimize precipitation. For in
vivo applications, consider
using co-solvents like PEG300,
Tween-80, or SBE-B-CD as
described in formulation

protocols.[2]
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Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid BMS-9861157

Al: For long-term storage, solid BMS-986115 should be kept in a dry, dark environment at
-20°C for months to years.[1] For short-term storage, 0-4°C is suitable for days to weeks.[1]

Q2: How should | store stock solutions of BMS-986115?

A2: Stock solutions of BMS-986115 should be stored as aliquots in tightly sealed vials.[4]
Storage at -80°C is recommended for up to 6 months.[2][3] Storage at -20°C is viable for up to
one month.[2][4]

Q3: What is the shelf life of BMS-9861157

A3: When stored properly as a solid, BMS-986115 has a shelf life of over two years.[1] Stock
solutions are generally stable for up to one month at -20°C and up to six months at -80°C.[2][3]

[4]
Q4: In which solvents is BMS-986115 soluble?

A4: BMS-986115 is soluble in DMSO but not in water.[1] A 10 mM solution can be prepared in
DMSO.[3]

Q5: Are there any specific handling instructions | should follow before using BMS-9861157

A5: Yes, before opening the vial, it is recommended to allow the product to equilibrate to room
temperature for at least one hour.[4]

Storage Conditions Summary
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Storage )
Form Duration Reference
Temperature
) Long-term (months to
Solid Powder -20°C [1][3]
years)
Short-term (days to
4°C [11[3]
weeks)
Stock Solution in
-80°C Up to 6 months [2][3]
DMSO
-20°C Up to 1 month [2][4]

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution

Allow the vial of solid BMS-986115 to equilibrate to room temperature for at least one hour.

[4]

Weigh the required amount of BMS-986115 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

Vortex the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

In Vivo Formulation (Example for a 1.31 mg/mL clear solution)[2]

Prepare a 13.1 mg/mL stock solution of BMS-986115 in DMSO.

To prepare a 1 mL working solution, take 100 pL of the DMSO stock solution and add it to
400 puL of PEG300. Mix evenly.

Add 50 pL of Tween-80 and mix evenly.

Add 450 pL of saline to adjust the final volume to 1 mL.
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In Vivo Formulation (Example for a 1.31 mg/mL suspension)[2]
e Prepare a 13.1 mg/mL stock solution of BMS-986115 in DMSO.

o To prepare a 1 mL working solution, add 100 uL of the DMSO stock solution to 900 pL of
20% SBE-B-CD in saline. Mix evenly.

Visualizations
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Caption: BMS-986115 inhibits the Notch signaling pathway.
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Caption: Troubleshooting workflow for BMS-986115 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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